Cas no 136295-53-9 (4-(3-oxopropyl)benzonitrile)
4-(3-Oxopropyl)benzonitrile is a versatile organic compound featuring both a benzonitrile moiety and a ketone-functionalized propyl chain, making it a valuable intermediate in synthetic chemistry. Its structure allows for further functionalization, particularly in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. The presence of the nitrile group enhances reactivity in nucleophilic additions and cyclization reactions, while the ketone group facilitates condensation and reduction processes. This compound is particularly useful in constructing complex heterocycles and fine-tuning molecular properties. Its stability under standard conditions and compatibility with common organic solvents ensure ease of handling in laboratory and industrial applications.
4-(3-oxopropyl)benzonitrile structure
Product Name:4-(3-oxopropyl)benzonitrile
CAS No:136295-53-9
MF:C10H9NO
MW:159.184562444687
CID:832778
PubChem ID:11147865
Update Time:2025-10-29
4-(3-oxopropyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-OXO-PROPYL)-BENZONITRILE
- BENZONITRILE, 4-(3-OXOPROPYL)-
- 3-(4-cyanophenyl)propionaldehyde
- 3-(p-cyanophenyl)propionaldehyde
- AG-D-74025
- CTK4C0243
- KB-75387
- 4-(3-oxopropyl)benzonitrile
- DTXSID90456850
- 3-(4-Cyanophenyl)propanal
- 136295-53-9
- F87783
- SCHEMBL2246626
- AKOS006229120
- EN300-140338
- 3-(p-cyanophenyl)-propionaldehyde
- DB-348622
-
- Inchi: 1S/C10H9NO/c11-8-10-5-3-9(4-6-10)2-1-7-12/h3-7H,1-2H2
- InChI Key: YOVRYTDTOZKFJP-UHFFFAOYSA-N
- SMILES: O=CCCC1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 159.06847
- Monoisotopic Mass: 159.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86
4-(3-oxopropyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014004344-250mg |
4-Cyanophenylpropanal |
136295-53-9 | 97% | 250mg |
470.40 USD | 2021-06-22 | |
| Alichem | A014004344-500mg |
4-Cyanophenylpropanal |
136295-53-9 | 97% | 500mg |
815.00 USD | 2021-06-22 | |
| Alichem | A014004344-1g |
4-Cyanophenylpropanal |
136295-53-9 | 97% | 1g |
1,490.00 USD | 2021-06-22 | |
| TRC | O990615-2.5mg |
4-(3-oxopropyl)benzonitrile |
136295-53-9 | 2.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | O990615-5mg |
4-(3-oxopropyl)benzonitrile |
136295-53-9 | 5mg |
$ 70.00 | 2022-06-03 | ||
| TRC | O990615-25mg |
4-(3-oxopropyl)benzonitrile |
136295-53-9 | 25mg |
$ 295.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O88250-250mg |
4-(3-Oxopropyl)benzonitrile |
136295-53-9 | 98% | 250mg |
¥4352.0 | 2022-04-27 | |
| Enamine | EN300-140338-0.05g |
4-(3-oxopropyl)benzonitrile |
136295-53-9 | 0.05g |
$465.0 | 2023-02-15 | ||
| Enamine | EN300-140338-0.1g |
4-(3-oxopropyl)benzonitrile |
136295-53-9 | 0.1g |
$608.0 | 2023-02-15 | ||
| Enamine | EN300-140338-0.25g |
4-(3-oxopropyl)benzonitrile |
136295-53-9 | 0.25g |
$870.0 | 2023-02-15 |
4-(3-oxopropyl)benzonitrile Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
136295-53-9 (4-(3-oxopropyl)benzonitrile) Related Products
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- 57918-88-4(Benzonitrile, 4-(2-methyl-3-oxopropyl)-)
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